6-Amino-3-bromo-2-methoxybenzonitrile
Overview
Description
6-Amino-3-bromo-2-methoxybenzonitrile is a chemical compound with the CAS Number: 1421312-11-9 . It has a linear formula of C8H7BrN2O . The compound is a white solid and is used for research purposes.
Molecular Structure Analysis
The InChI code for 6-Amino-3-bromo-2-methoxybenzonitrile is 1S/C8H7BrN2O/c1-12-8-5(4-10)7(11)3-2-6(8)9/h2-3H,11H2,1H3 . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
6-Amino-3-bromo-2-methoxybenzonitrile has a molecular weight of 227.06 g/mol . It’s a white solid and should be stored at a temperature between 0-5°C .Scientific Research Applications
Synthesis and Chemical Applications
Synthesis of Halogenated Benzoic Acids : Research has shown the synthesis of halogenated benzoic acids from related benzonitrile compounds through bromination, hydrolysis, diazotization, and deamination processes. These methods offer low-cost and mild reaction conditions suitable for industrial-scale production (Zhou Peng-peng, 2013).
Corrosion Inhibition : Derivatives of aminobenzonitriles have been studied as green corrosion inhibitors for metals, showing high inhibition efficiency and suggesting potential industrial applications in protecting metal surfaces (C. Verma, M. Quraishi, Ambrish Singh, 2015).
Antibacterial and Antitumor Activities : Synthesis of heterocyclic compounds from chalcone and their applications in antibacterial and antitumor activities highlight the potential of benzonitrile derivatives in medical and pharmaceutical research (Salman A. Khan, 2017).
Spectroscopic and Material Science Applications
Spectrofluorometric Characterization : The study of the electronic absorption and fluorescence spectra of synthesized compounds reveals their potential for use in material science applications, such as probes and quenchers in determining the critical micelle concentration of surfactants (Salman A. Khan, 2017).
Second Harmonic Generation Studies : Investigations into the non-linear optical (NLO) properties of halogenated benzonitriles through Density Functional Theory (DFT) suggest applications in frequency doubling and second harmonic generation, which are important in the development of optical materials (A. Kumar, R. Raman, 2017).
Safety and Hazards
properties
IUPAC Name |
6-amino-3-bromo-2-methoxybenzonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2O/c1-12-8-5(4-10)7(11)3-2-6(8)9/h2-3H,11H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFZDOFMICXMFPK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1C#N)N)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Amino-3-bromo-2-methoxybenzonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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